3-Allyl-2-({[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4(3H)-quinazolinone
3-Allyl-2-({[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4(3H)-quinazolinone
Brand Name:
Vulcanchem
CAS No.:
500113-84-8
VCID:
VC0384459
InChI:
InChI=1S/C23H21N5OS2/c1-3-14-27-21(29)18-12-8-9-13-19(18)24-22(27)31-16-20-25-26-23(30-15-4-2)28(20)17-10-6-5-7-11-17/h3-13H,1-2,14-16H2
SMILES:
C=CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NN=C(N3C4=CC=CC=C4)SCC=C
Molecular Formula:
C23H21N5OS2
Molecular Weight:
447.6g/mol
3-Allyl-2-({[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4(3H)-quinazolinone
CAS No.: 500113-84-8
Main Products
VCID: VC0384459
Molecular Formula: C23H21N5OS2
Molecular Weight: 447.6g/mol
![3-Allyl-2-({[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4(3H)-quinazolinone - 500113-84-8](/images/no_structure.jpg)
| CAS No. | 500113-84-8 |
|---|---|
| Product Name | 3-Allyl-2-({[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4(3H)-quinazolinone |
| Molecular Formula | C23H21N5OS2 |
| Molecular Weight | 447.6g/mol |
| IUPAC Name | 2-[(4-phenyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)methylsulfanyl]-3-prop-2-enylquinazolin-4-one |
| Standard InChI | InChI=1S/C23H21N5OS2/c1-3-14-27-21(29)18-12-8-9-13-19(18)24-22(27)31-16-20-25-26-23(30-15-4-2)28(20)17-10-6-5-7-11-17/h3-13H,1-2,14-16H2 |
| Standard InChIKey | QAVOFSDIDGZLHD-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NN=C(N3C4=CC=CC=C4)SCC=C |
| Canonical SMILES | C=CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NN=C(N3C4=CC=CC=C4)SCC=C |
| PubChem Compound | 1784125 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume